Cas no 156281-20-8 (Exiguaflavanone J)
Exiguaflavanone J structure
Product Name:Exiguaflavanone J
CAS No:156281-20-8
MF:C30H36O7
MW:508.603778534354
CID:198169
Update Time:2024-03-01
Exiguaflavanone J Chemical and Physical Properties
Names and Identifiers
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- 4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-6-(3-methyl-2-buten-1-yl)-8-[(2R)-5-methyl-2-(1-methylethenyl)-4-hexen-1-yl]-2-(2,4,6-trihydroxyphenyl)-,(2S)-
- 4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-6-(3-methyl-2-buten-1-yl)-8-[(2R)-5-methyl-2-(1-methylethenyl)-4-hexen-1-yl]-
- 4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-6-(3-methyl-2-butenyl)-8-[(2R)-5-methyl-2-(1-methylethenyl)-4-hexenyl]-2-(2,4,6-trihydroxyphenyl)-,(2S)- (9CI)
- 4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-6-(3-methyl-2-butenyl)-8-[5-methyl-2-(1-methylethenyl)-4-hexenyl]-2-(2,4,6-trihydroxyphenyl)-,[S-(R*,S*)]-
- Exiguaflavanone J
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- Inchi: 1S/C30H36O7/c1-15(2)7-9-18(17(5)6)11-21-28(35)20(10-8-16(3)4)29(36)27-24(34)14-25(37-30(21)27)26-22(32)12-19(31)13-23(26)33/h7-8,12-13,18,25,31-33,35-36H,5,9-11,14H2,1-4,6H3/t18-,25+/m1/s1
- InChI Key: FKVFNTSBPLZWEG-CJAUYULYSA-N
- SMILES: [C@H]1(C2=C(O)C=C(O)C=C2O)OC2=C(C[C@H](C(C)=C)C/C=C(/C)\C)C(O)=C(C/C=C(\C)/C)C(O)=C2C(=O)C1
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 37
- XLogP3: 5.592
Exiguaflavanone J Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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